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Compound of Interest

Compound Name: Cobalt(II) phosphate

Cat. No.: B085627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cobalt(II) phosphate (Co₃(PO₄)₂),

a versatile inorganic compound with significant applications in catalysis, materials science, and

battery technology. This document details its chemical and physical properties, CAS

registration numbers, a detailed synthesis protocol, and a typical characterization workflow.

Core Properties and Identification
Cobalt(II) phosphate, also known as cobalt orthophosphate or commercially as Cobalt Violet,

is an inorganic compound valued for its stability and catalytic activity.[1][2][3] It is most

commonly found in its anhydrous (Co₃(PO₄)₂) form or as a hydrate, typically the octahydrate

(Co₃(PO₄)₂·8H₂O).

CAS Registry Numbers

The Chemical Abstracts Service (CAS) has assigned the following numbers to identify specific

forms of Cobalt(II) phosphate:
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Compound Name Formula CAS Registry Number

Cobalt(II) phosphate

(Anhydrous)
Co₃(PO₄)₂ 13455-36-2[1][2][3][4]

Cobalt(II) phosphate

tetrahydrate
Co₃(PO₄)₂·4H₂O 10294-50-5[2]

Cobalt(II) phosphate

octahydrate
Co₃(PO₄)₂·8H₂O 10294-50-5[1][5][6]

Physicochemical Properties

The key physical and chemical properties of anhydrous Cobalt(II) phosphate are summarized

below. Data for the octahydrate is included for comparison where available.

Property Anhydrous Co₃(PO₄)₂
Octahydrate
Co₃(PO₄)₂·8H₂O

Molecular Weight 366.74 g/mol [1][2] 510.86 g/mol

Appearance
Violet/purple crystalline solid[1]

[2][6][7]
Pink-red powder[6]

Density 3.81 g/cm³[1][2] 2.769 g/cm³[5]

Melting Point 1,160 °C (2,120 °F)[1][2][5] Decomposes upon heating

Solubility in Water Insoluble[1][2][7] Insoluble[6]

Solubility in Acids
Soluble in strong mineral

acids[6][7]
Soluble in mineral acids[6]

Crystal Structure Monoclinic[6] Not specified

According to X-ray crystallography, the structure of anhydrous Co₃(PO₄)₂ consists of phosphate

anions linking cobalt(II) cations. The cobalt ions are situated in two distinct coordination

environments: octahedral (six-coordinate) and pentacoordinate, in a 1:2 ratio.[1][2]
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Cobalt(II) phosphate is a compound of significant interest in several advanced research

areas:

Catalysis: Thin films of Co₃(PO₄)₂ have been identified as highly effective water oxidation

catalysts, a critical process for sustainable energy technologies like hydrogen production.[1]

[2] It is also explored as a catalyst in advanced oxidation processes for the degradation of

persistent organic pollutants in wastewater.[1]

Battery Technology: Cobalt phosphates are key materials in the development of cathodes for

next-generation lithium-ion batteries, contributing to higher stability during charge-discharge

cycles.[1][5]

Pigment Production: Due to its vibrant and stable color, it is used as a pigment known as

Cobalt Violet in ceramics, glass, and artists' paints.[2][5][6]

Experimental Protocols
Synthesis of Cobalt(II) Phosphate via Co-Precipitation

This protocol details a common and cost-effective method for synthesizing Cobalt(II)
phosphate hydrate. The anhydrous form can be obtained by subsequent calcination.

Materials & Equipment:

Soluble Cobalt(II) salt (e.g., Cobalt(II) nitrate hexahydrate, Co(NO₃)₂·6H₂O)

Soluble phosphate source (e.g., Sodium phosphate, Na₃PO₄)

Deionized water

Ammonium hydroxide solution (for pH adjustment, if necessary)

Beakers

Magnetic stirrer and stir bar

pH meter
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Büchner funnel and filter paper

Drying oven

Furnace (for calcination to anhydrous form)

Procedure:

Precursor Solution Preparation:

Prepare a 0.3 M aqueous solution of the cobalt(II) salt. For example, dissolve the

appropriate amount of Co(NO₃)₂·6H₂O in a beaker with deionized water.

Prepare a 0.2 M aqueous solution of the phosphate source (e.g., Na₃PO₄) in a separate

beaker.

Precipitation:

Place the cobalt(II) salt solution on a magnetic stirrer.

While stirring continuously, slowly add the phosphate solution dropwise to the cobalt

solution. A lavender or purple precipitate of cobalt phosphate hydrate will form

immediately.

Monitor the pH of the mixture. If required, adjust the pH to a neutral range (pH 7-8) using a

dilute ammonium hydroxide solution to ensure complete precipitation.

Aging the Precipitate:

Continue stirring the suspension for 1-2 hours at room temperature. This "aging" step

allows for the growth and stabilization of the precipitate particles.

Washing and Filtration:

Separate the precipitate from the solution by vacuum filtration using a Büchner funnel.

Wash the collected solid several times with deionized water to remove unreacted ions and

byproducts. Follow with a final wash with ethanol to facilitate drying.
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Drying:

Dry the washed precipitate in an oven at 60-80 °C until a constant weight is achieved. The

resulting powder is Cobalt(II) phosphate hydrate (e.g., Co₃(PO₄)₂·8H₂O).

Dehydration (Optional):

To obtain the anhydrous form, heat the dried hydrate powder in a furnace at a temperature

above 400 °C. The tetrahydrate converts to the anhydrous material upon heating.[2]

Logical & Experimental Workflow
The following diagrams illustrate a typical workflow for the synthesis and subsequent

characterization of Cobalt(II) phosphate, a crucial process for verifying the material's

properties before its use in research or development applications.
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1. Precursor Preparation

2. Synthesis

3. Product Isolation

4. Final Product

Cobalt(II) Salt
Solution (e.g., Co(NO₃)₂)

Co-Precipitation
(Dropwise addition

with stirring)

Phosphate Salt
Solution (e.g., Na₃PO₄)

Aging
(1-2 hours)

Filtration & Washing
(DI Water, Ethanol)

Drying
(60-80 °C)

Co₃(PO₄)₂ Hydrate
(Powder)

Click to download full resolution via product page

Caption: Workflow for the co-precipitation synthesis of Cobalt(II) phosphate hydrate.
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Characterization Techniques

Data Analysis & Verification

Synthesized
Co₃(PO₄)₂ Sample

XRD
(Phase & Crystallinity)

SEM / TEM
(Morphology & Size)

EDS
(Elemental Composition)

FT-IR
(Functional Groups)

Property Confirmation

Click to download full resolution via product page

Caption: Standard characterization workflow for synthesized Cobalt(II) phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. Construction of Co3(PO4)2/g-C3N4 nanowire composites to boost visible-light-driven
photocatalysis - Energy Advances (RSC Publishing) [pubs.rsc.org]

5. mdpi.com [mdpi.com]

6. Tuning Cobalt(II) Phosphine Complexes to be Axially Ambivalent - PMC
[pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b085627?utm_src=pdf-body-img
https://www.benchchem.com/product/b085627?utm_src=pdf-body
https://www.benchchem.com/product/b085627?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Co_precipitation_Synthesis_of_Cobalt_Ammonium_Phosphate_Application_Notes_and_Protocols_for_Researchers.pdf
https://www.researchgate.net/publication/248276470_Synthesis_and_characterization_of_different_nanostructures_of_cobalt_phosphate
https://www.researchgate.net/publication/337885927_Synthesis_of_cobalt_phosphate-graphene_foam_material_via_co-precipitation_approach_for_a_positive_electrode_of_an_asymmetric_supercapacitors_device
https://pubs.rsc.org/en/content/articlelanding/2023/ya/d3ya00253e
https://pubs.rsc.org/en/content/articlelanding/2023/ya/d3ya00253e
https://www.mdpi.com/2073-4344/7/4/119
https://pmc.ncbi.nlm.nih.gov/articles/PMC9387527/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9387527/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. benchchem.com [benchchem.com]
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[https://www.benchchem.com/product/b085627#co3-po4-2-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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